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Compound of Interest

Compound Name: 2-Bromo-5-nitrotoluene

Cat. No.: B182602

Essential Safety and Handling Guide for 2-
Bromo-5-nitrotoluene

This guide provides comprehensive safety and logistical information for the handling and
disposal of 2-Bromo-5-nitrotoluene, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for ensuring laboratory safety and proper
chemical management.

Chemical Identifier:

» Name: 2-Bromo-5-nitrotoluene
o CAS Number: 7149-70-4

e Molecular Formula: C7HeBrNO2[1]

Hazard Identification and Classification

2-Bromo-5-nitrotoluene is a hazardous substance that requires careful handling. The primary
hazards are summarized in the table below.
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Hazard Type

GHS Classification

Description

Acute Toxicity

H302: Harmful if swallowed[1]
[2]

Ingestion of this chemical can

lead to harmful effects.

H312: Harmful in contact with
skin[1]

Absorption through the skin

can be harmful.

H332: Harmful if inhaled[1]

Inhalation of dust or vapors

may cause harm.

Skin Corrosion/Irritation

H315: Causes skin irritation[1]
[3]

Direct contact can cause skin

irritation.

Eye Damage/Irritation

H319: Causes serious eye
irritation[1][3]

Contact with eyes can result in

serious irritation.

Respiratory Irritation

H335: May cause respiratory
irritation[1][3]

Inhalation may lead to irritation

of the respiratory tract.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 2-Bromo-5-

nitrotoluene. The following table outlines the recommended equipment.
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Body Part Recommended Protection Specification/Standard

Safety glasses with side-

shields or goggles. A face Conforming to NIOSH (US) or
Eyes/Face ) )

shield should be used if there EN 166 (EU).[3]

is a risk of splashing.

Chemical-resistant gloves )

o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- )

Skin degradation or puncture before

sleeved laboratory coat is

required.

use.

Respiratory

A NIOSH/MSHA approved
respirator is recommended if
dust is generated or if

ventilation is inadequate.

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges as a
backup to engineering

controls.[3]

Body

Wear appropriate protective
clothing to prevent skin

exposure.[3]

Impervious clothing should be
used when handling larger

quantities.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

» Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good

working order.

o Work within a certified chemical fume hood to ensure adequate ventilation.[3]

o Gather all necessary PPE and inspect it for integrity.

o Have appropriate spill cleanup materials readily available.
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e Handling:

o

Avoid the formation of dust when handling the solid material.[3]

[¢]

Weigh and transfer the chemical in a fume hood.

[¢]

Keep the container tightly closed when not in use.

[e]

Do not eat, drink, or smoke in the laboratory area.[]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[2][4]
o Decontaminate all work surfaces and equipment after use.

o Store 2-Bromo-5-nitrotoluene in a cool, dry, and well-ventilated area away from
incompatible materials.

Disposal Plan

Chemical waste containing 2-Bromo-5-nitrotoluene must be managed according to
institutional and regulatory guidelines.

¢ \Waste Collection:

o Collect waste material, including contaminated PPE and disposable labware, in a
designated and properly labeled hazardous waste container.[3]

o The container must be kept closed.[3]
e Labeling:

o Ensure the waste container is clearly labeled with "Hazardous Waste" and lists "2-Bromo-
5-nitrotoluene” as a component.

» Disposal:

o Dispose of the waste through your institution's hazardous waste management program.
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o Do not dispose of this chemical down the drain or in the regular trash.[3]
o All disposal practices must be in accordance with federal, state, and local regulations.[4]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow for the safe handling of 2-Bromo-5-
nitrotoluene.
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Safe Handling Workflow for 2-Bromo-5-nitrotoluene
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Caption: Workflow for the safe handling of 2-Bromo-5-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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